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Compound of Interest

Dimethachlor Metabolite SYN
Compound Name:

530561
CAS No.: 1138220-18-4
Cat. No.: B1429025

Get Quote

Executive Summary

SYN 530561 (Chemical Name: 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic
acid) is a polar metabolite of Dimethachlor commonly monitored in groundwater regulatory
panels (e.g., EU Directive 98/83/EC). Unlike the parent compound, SYN 530561 exhibits higher
water solubility and mobility, necessitating high-sensitivity screening methods capable of
distinguishing it from isobaric soil/water matrix interferences.

This protocol leverages High-Resolution Mass Spectrometry (HRMS) to achieve sub-ppm mass
accuracy (<5 ppm), ensuring confident identification without the need for derivatization.

Compound Characterization & Mass Spectrometry
Logic

Successful screening relies on predicting the correct ionization behavior. SYN 530561 contains
both a carboxylic acid moiety (suggesting ESI-) and an amide nitrogen (suggesting ESI+).
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Property Value

Common Name SYN 530561 (Dimethachlor Metabolite)
CAS Number 1138220-18-4

Formula C13H17NOs

Monoisotopic Mass 267.11067 Da

[M+H]* (Positive Mode) 268.1180 Da (Recommended for Screening)
[M-H]~ (Negative Mode) 266.1034 Da

Retention Characteristic Polar (Early eluting on C18)

Fragmentation Pathway (ESI+)

In positive mode, the precursor 268.1180 typically undergoes a characteristic neutral loss of
47.037 Da (corresponding to the loss of the side chain moiety CHsON or similar isomeric
fragment depending on collision energy), yielding a major product ion at m/z 221.081.

Analytical Workflow

The following workflow is designed for Direct Injection (Water) or QUEChERS (Soil), minimizing
sample handling errors.
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UHPLC Separation

(Reverse Phase C18)

Gradient Elution

ESI Source
(+/- Switching)

m/z 100-1000

HRMS Acquisition
(Full Scan + ddMS2)

XIC Extraction

Data Processing
(Exact Mass < 5ppm)

Click to download full resolution via product page

Caption: Step-by-step analytical workflow from sample collection to high-resolution data
processing.

Detailed Protocol
Sample Preparation

A. Groundwater / Surface Water (Direct Injection)
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e Collection: Collect 50 mL water samples in amber glass bottles.

e Filtration: Filter 1.5 mL of sample through a 0.22 uym PVDF or PTFE syringe filter directly into
an autosampler vial.

o Why? SYN 530561 is polar; avoiding SPE cartridges (like HLB) prevents breakthrough
losses unless specific acidification steps are taken. Direct injection is sufficient for modern
HRMS sensitivity (LOD < 0.05 pg/L).

e Internal Standard: Add 10 pL of Dimethachlor-d6 or a structural analog (e.g., Metolachlor-d6)
to 990 pL of sample.

B. Soil (QUEChERS - Citrate Buffered)

Weigh 10 g of soil into a 50 mL centrifuge tube.

Add 10 mL acetonitrile (ACN) containing 1% acetic acid.

Add QUECHhERS salt kit (4g MgSOa4, 1g NaCl, 1g NaCitrate, 0.5g NazHCitrate).

Shake vigorously for 1 min and centrifuge at 4000 rpm for 5 min.

Transfer supernatant to a dispersive SPE tube (PSA + C18) to remove humic acids.

o Caution: Do not use excessive PSA (Primary Secondary Amine) as it can bind acidic
metabolites like SYN 530561. Use C18 only if recovery is poor.

Liquid Chromatography Conditions (UHPLC)

e Column: Waters ACQUITY UPLC HSS T3 (1.8 um, 2.1 x 100 mm) or Phenomenex Kinetex
Biphenyl.

o Rationale: The HSS T3 column is designed to retain polar compounds (like this acid
metabolite) better than standard C18.

¢ Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

o Mobile Phase B: Methanol + 0.1% Formic Acid.
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e Gradient:

o

0-1 min: 5% B (Isocratic hold for polar retention)

1-10 min: 5% -> 95% B

[¢]

[¢]

10-12 min: 95% B (Wash)

[e]

12.1 min: 5% B (Re-equilibration)

e Flow Rate: 0.3 - 0.4 mL/min.

e Column Temp: 40°C.

Mass Spectrometry Parameters (HRMS)

 Instrument: Q-Exactive (Orbitrap) or Q-TOF (e.g., Sciex X500R).

Resolution: 70,000 (Full MS) / 17,500 (MS2).

Mass Range: m/z 100 — 1000.

Inclusion List (Targeted Screening):

Scan Type: Full MS / dd-MS? (Data Dependent Acquisition).

lonization Mode:ESI Positive (Primary) & ESI Negative (Confirmatory).

. Precursor Fragment1l Fragment 2 .
Compound Polarity RT (min)*
(m/z) (Quant) (Qual)
SYN 530561 Positive 268.1180 221.0810 148.0750 ~4.5
SYN 530561 Negative 266.1034 220.0970 190.0860 ~4.5

*Retention time is system dependent.

Data Processing & Identification Criteria

© 2026 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

To ensure "Trustworthiness" and avoid false positives in complex environmental matrices,

apply the following decision tree logic.

Detected Feature
m/z 268.1180

Mass Error
<5 ppm?

Isotope Pattern
Match?

Retention Time
Delta < 0.1 min?

MS2 Fragment
m/z 221.0810 Present?

POSITIVE ID REJECT
(SYN 530561) (Interference)

Click to download full resolution via product page

No
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Caption: Decision tree for confirming SYN 530561 identity using HRMS criteria.

Self-Validating Checks

Mass Accuracy: The extracted ion chromatogram (XIC) must be generated with a window of
5 ppm.

Isotopic Fidelity: The abundance of the 13C isotope (m/z 269.121) should match the
theoretical distribution for C13H17NOs.

Retrospective Analysis: A key advantage of HRMS is the ability to re-query data. If a new
Dimethachlor metabolite is defined (e.g., CGA 373464), the same data file can be re-
processed without re-injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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